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Compound of Interest

Compound Name: Caesium hexafluoroantimonate

CAS No.: 16949-12-5

Cat. No.: B091612 Get Quote

Product: Cesium Hexafluoroantimonate (V) CAS: 16949-12-5 Formula: CsSbF

Support Tier: Level 3 (Senior Application Scientist)[1]

Core Technical Directive
Status:CRITICAL MOISTURE SENSITIVITY Normal Appearance: White to off-white crystalline

powder.[1] Failure Mode Indicator: Yellow discoloration, clumping, or fuming.[1]

Cesium Hexafluoroantimonate is a salt of the superacid fluoroantimonic acid.[1] While the

cesium cation stabilizes the hexafluoroantimonate anion (

) relative to its parent acid, the material remains susceptible to hydrolysis.[1] Any observed
color change from white to yellow/orange indicates irreversible degradation and the release of
hazardous Hydrogen Fluoride (HF).

Troubleshooting Guide (Q&A)
Q1: My CsSbF6 powder has turned a faint yellow color.
Is it still usable?
A: No. Stop using the material immediately. Diagnosis: The yellow color indicates the formation

of Antimony Pentoxide (
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) or related oxyfluorides.[1] This occurs when moisture breaches the storage container, causing
the hydrolysis of the

anion.[1] Risk: This reaction releases anhydrous Hydrogen Fluoride (HF).[1] Even a faint yellow
hue suggests the presence of free HF, which can etch glassware and poison catalytic
reactions.[1] Action: Treat the container as an HF hazard. Neutralize and dispose of according
to your institution's hazardous waste protocols for fluoride/antimony compounds.[1]

Q2: I see "fuming" when I open the container, but the
solid looks white. What is happening?
A: The material has absorbed moisture and is actively releasing HF gas. Mechanism: Surface

hydrolysis is occurring.[1] The white solid may appear unchanged initially, but the "smoke" is

HF gas reacting with atmospheric moisture to form hydrofluoric acid vapor.[1] Action: Seal the

container immediately. Do not attempt to dry the material in an oven, as this will accelerate HF

release and potentially damage the oven or exhaust system.[1]

Q3: The material has clumped into a sticky paste. Can I
recrystallize it?
A: Recrystallization is not recommended for degraded material. Reasoning: The clumping is

due to deliquescence followed by hydrolysis.[1] The paste likely contains a mixture of

,

, antimony hydroxides, and concentrated HF.[1] Separating pure

from this corrosive mixture is hazardous and typically yields poor results due to the high
solubility of the degradation products.[1]

Q4: Why did my glass reaction vessel turn
cloudy/etched after adding CsSbF6?
A: Your solvent or atmosphere contained trace moisture. Root Cause:

is a non-coordinating anion often used to generate electrophilic metal centers.[1] If moisture is
present, it generates HF.[1][2] HF attacks the silica in the glass (

), causing the cloudiness.[1] Prevention: Use only PTFE (Teflon) or PFA containers for storage.
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For reactions, ensure all solvents are dried (<10 ppm water) and use silanized glassware if
polymer vessels are not an option.[1]

Technical Deep Dive: Hydrolysis Mechanism
The stability of CsSbF6 relies on the integrity of the Sb-F bond.[1] While kinetically stable in

neutral dry conditions, proton sources (like atmospheric moisture) catalyze the rupture of these

bonds.[1]

Degradation Pathway
The color change (White

Yellow) is driven by the transition from the colorless

anion to the yellow hydrated antimony oxides.[1]
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Figure 1: Mechanism of moisture-induced degradation leading to yellow discoloration and HF

release.

Handling & Storage Protocols
To prevent the "White-to-Yellow" failure mode, strictly adhere to these protocols.
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Parameter Requirement Reason

Temperature Ambient (15-25°C)
Cold storage can induce

condensation upon opening.[1]

Atmosphere Argon or Nitrogen (Glovebox) Prevent hydrolysis.[1]

Container PTFE, PFA, or FEP
Glass is etched by trace HF;

Metal corrodes.[1]

Secondary Desiccator with P2O5
Acts as a sacrificial moisture

scavenger.[1]

Handling Workflow
Never open CsSbF6 on an open benchtop, even for "quick" weighing.

Always dispense inside a glovebox (

ppm

).[1]

Inspect the powder color against a white background before use.[1]

Pure White: Pass.

Off-White/Grey: Caution (Check for clumping).[1]

Yellow/Orange: Fail (Dispose).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: CsSbF6 Stability &
Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091612#color-change-of-cssbf6-upon-exposure-to-
moisture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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